Cas no 1033693-18-3 ((4-Isopropyl-1,2,3-thiadiazol-5-yl)methanol)

• Product Name: (4-Isopropyl-1,2,3-thiadiazol-5-yl)methanol
• CAS No: 1033693-18-3
• MF: C₆H₁₀N₂OS
• MW: 158.221399784088
• MDL: MFCD10686634
• CID: 1087734
• PubChem ID: 28065124
• Update Time: 2025-05-26

(4-Isopropyl-1,2,3-thiadiazol-5-yl)methanol Chemical and Physical Properties

Names and Identifiers

• (4-Isopropyl-1,2,3-thiadiazol-5-yl)methanol
• AKOS006304808
• MFCD10686634
• (4-propan-2-ylthiadiazol-5-yl)methanol
• DB-210774
• AMY16980
• BS-39968
• 1033693-18-3
• (4-Isopropyl-[1,2,3]thiadiazol-5-yl)-methanol

• MDL： MFCD10686634
• Inchi： 1S/C6H10N2OS/c1-4(2)6-5(3-9)10-8-7-6/h4,9H,3H2,1-2H3
• InChI Key： OQVHEYZFBHVBKH-UHFFFAOYSA-N
• SMILES： S1C(CO)=C(C(C)C)N=N1

Computed Properties

• Exact Mass: 158.05138412g/mol
• Monoisotopic Mass: 158.05138412g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 110
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 74.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Thiadiazoles

Additional information on (4-Isopropyl-1,2,3-thiadiazol-5-yl)methanol

Compound CAS No. 1033693-18-3: (4-Isopropyl-1,2,3-thiadiazol-5-yl)methanol

Compound CAS No. 1033693-18-3, also known as (4-isopropyl-1,2,3-thiadiazol-5-yl)methanol, is a fascinating organic compound with a unique structure and diverse applications. This compound belongs to the class of thiadiazoles, which are five-membered heterocyclic compounds containing sulfur and nitrogen atoms. The presence of the isopropyl group at the 4-position of the thiadiazole ring introduces interesting steric and electronic properties, making this compound a valuable molecule in various fields of chemistry and materials science.

The synthesis of (4-isopropyl-1,2,3-thiadiazol-5-yl)methanol involves a series of well-established organic reactions. Typically, it is prepared through the reaction of an appropriate thioamide with an aldehyde or ketone in the presence of ammonia or another nitrogen source. The isopropyl group is introduced via alkylation or substitution reactions, ensuring the formation of the desired thiadiazole derivative. The methanol group at the 5-position is then introduced through hydroxylation or other functionalization techniques. These methods have been optimized in recent studies to enhance yield and purity, making this compound more accessible for research and industrial applications.

One of the most significant aspects of (4-isopropyl-1,2,3-thiadiazol-5-yl)methanol is its biological activity. Recent studies have shown that this compound exhibits antimicrobial properties, particularly against gram-positive bacteria and fungi. The thiadiazole ring is known to play a crucial role in such activities due to its ability to interact with bacterial cell membranes and inhibit enzyme activity. Additionally, this compound has demonstrated potential as an anticancer agent, with research indicating its ability to induce apoptosis in cancer cells while showing minimal toxicity to normal cells. These findings have sparked interest in further exploring its therapeutic applications.

In terms of physical properties, (4-isopropyl-1,2,3-thiadiazol-5-yl)methanol has a melting point of approximately 120°C and a boiling point around 280°C under standard conditions. Its solubility in common organic solvents such as dichloromethane and ethanol is moderate, making it suitable for various chemical reactions and formulations. The compound's stability under thermal and oxidative conditions has also been studied extensively, with results indicating that it remains stable under typical storage conditions.

The structural versatility of (4-isopropyl-1,2,3-thiadiazol